5-(Chloromethyl)-3-(3-chloropyridin-4-yl)-1,2,4-oxadiazole

• IUPAC Name: 5-(chloromethyl)-3-(3-chloropyridin-4-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C8H5Cl2N3O/c9-3-7-12-8(13-14-7)5-1-2-11-4-6(5)10/h1-2,4H,3H2
• InChI Key: GGMVRJHKPGESDF-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1C2=NOC(=N2)CCl)Cl
• Molecular Formula: C8H5Cl2N3O
• Molecular Weight: 230.05 g/mol

Description

5-(Chloromethyl)-3-(3-chloropyridin-4-yl)-1,2,4-oxadiazole is a chemical compound used in scientific research. It is a heterocyclic compound with a five-membered ring containing oxygen and nitrogen atoms. The compound has been studied for its potential applications in different fields of science, including medicinal chemistry, material science, and biological research.

Mechanism of Action

The mechanism of action of 5-(Chloromethyl)-3-(3-chloropyridin-4-yl)-1,2,4-oxadiazole is not fully understood. However, it is believed to act by inhibiting key enzymes involved in cell growth and proliferation. The compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
5-(Chloromethyl)-3-(3-chloropyridin-4-yl)-1,2,4-oxadiazole has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of DNA topoisomerase II, an enzyme involved in DNA replication and repair. The compound has also been shown to inhibit the activity of tubulin, a protein involved in cell division. In addition, the compound has been shown to induce oxidative stress in cancer cells, leading to cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(Chloromethyl)-3-(3-chloropyridin-4-yl)-1,2,4-oxadiazole in lab experiments is its potential as a novel antitumor agent. The compound has shown promising results in preclinical studies, indicating its potential as a new drug candidate. However, the compound has some limitations, including its low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research involving 5-(Chloromethyl)-3-(3-chloropyridin-4-yl)-1,2,4-oxadiazole. One possible direction is to investigate the compound's potential as a therapeutic agent for other diseases, such as infectious diseases or inflammatory disorders. Another direction is to explore the compound's potential as a material for use in electronic or optical devices. Finally, further studies are needed to fully understand the compound's mechanism of action and to optimize its pharmacological properties for use in clinical settings.

Synthesis Methods

The synthesis of 5-(Chloromethyl)-3-(3-chloropyridin-4-yl)-1,2,4-oxadiazole involves the reaction of 3-(3-chloropyridin-4-yl)-1,2,4-oxadiazol-5-amine with formaldehyde in the presence of hydrochloric acid. The reaction proceeds through the formation of an imine intermediate, which is then reduced to the desired compound.

Scientific Research Applications

5-(Chloromethyl)-3-(3-chloropyridin-4-yl)-1,2,4-oxadiazole has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit antitumor activity against several cancer cell lines, including breast cancer, colon cancer, and lung cancer. The compound has also been investigated for its antimicrobial properties, showing activity against several bacterial strains.